Cas no 2137530-75-5 (rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate)

• Product Name: rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate
• CAS No: 2137530-75-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5934330
• PubChem ID: 165464323
• Update Time: 2025-10-28

rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-634754
• 2137530-75-5
• rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(12)7-4-8(5-11)13-6-7/h7-8H,4-6,11H2,1-3H3/t7-,8-/m0/s1
• InChI Key： KBWGAMLEHOOCEJ-YUMQZZPRSA-N
• SMILES： O1C[C@@H](C(=O)OC(C)(C)C)C[C@H]1CN

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate

Rac-Tert-Butyl (3R,5R)-5-(Aminomethyl)Oxolane-3-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate, with the CAS number 2137530-75-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. The tert-butyl group serves as a protecting group for the carboxylic acid moiety, while the oxolane ring introduces a cyclic ether structure that enhances the compound's stability and reactivity in various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have explored its ability to act as a prodrug precursor, where the aminomethyl group can be selectively cleaved under specific physiological conditions to release bioactive agents. This property makes it particularly useful in targeted drug delivery, where controlled release mechanisms are critical for therapeutic efficacy. Furthermore, the racemic nature of this compound has been leveraged in asymmetric synthesis strategies, enabling the production of enantiomerically pure derivatives that are essential for modern pharmaceutical applications.

The synthesis of rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate involves a multi-step process that combines principles from stereochemistry and organic synthesis. The key steps include the formation of the oxolane ring through intramolecular cyclization and subsequent functionalization to introduce the aminomethyl group. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and stereochemistry. These analytical methods ensure that the compound meets stringent quality control standards required for pharmaceutical applications.

In terms of biological activity, this compound has shown promise in preclinical studies as a precursor for peptide-based drugs. The tert-butyl protecting group allows for easy manipulation of the carboxylic acid functionality during peptide coupling reactions, making it an ideal building block in solid-phase synthesis. Additionally, its compatibility with various coupling agents and activation strategies has expanded its utility in combinatorial chemistry.

From an environmental perspective, rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic pathways, reducing its persistence in aquatic environments. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance yield and reduce costs. Innovations in catalytic asymmetric synthesis are expected to play a pivotal role in addressing these challenges. Moreover, collaborations between academic institutions and pharmaceutical companies are fostering advancements in its application as a chiral building block for complex molecule construction.

In conclusion, rac-tert-butyl (3R,5R)-5-(aminomethyl)oxolane-3-carboxylate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines, solidifying its position as a key player in contemporary chemical research.